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Compound of Interest

Compound Name: 6-Bromo-2-naphthaldehyde

Cat. No.: B112090 Get Quote

A Foreword from the Senior Application Scientist: In the landscape of synthetic organic

chemistry and drug development, the utility of a molecule is intrinsically linked to a deep

understanding of its fundamental properties. This guide is crafted to provide researchers,

scientists, and drug development professionals with a comprehensive and practical

understanding of 6-Bromo-2-naphthaldehyde. It is more than a compilation of data; it is a

synthesis of technical information and field-proven insights designed to empower your research

endeavors.

Section 1: Core Physicochemical Characteristics
A molecule's identity and behavior are defined by its physicochemical properties. For 6-Bromo-
2-naphthaldehyde, these characteristics are pivotal for its application in complex synthetic

pathways.

Property Value

Molecular Formula C₁₁H₇BrO[1]

Molecular Weight 235.08 g/mol [1]

Appearance White to light yellow powder or crystals[1]

Melting Point 130 °C[1]

CAS Number 170737-46-9[1]
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Solubility Profile: While sparingly soluble in water, 6-Bromo-2-naphthaldehyde exhibits good

solubility in common organic solvents such as ethanol and acetone. This property is crucial for

its use in a variety of reaction conditions.

Structural Elucidation:

Caption: Chemical structure of 6-Bromo-2-naphthaldehyde.

Section 2: Synthesis and Purification Protocols
The synthesis of 6-Bromo-2-naphthaldehyde is a foundational procedure for its subsequent

use. A common synthetic route involves the bromination of 2-naphthol, followed by formylation.

Experimental Protocol: Synthesis of 6-Bromo-2-
naphthaldehyde
This protocol details a reliable method for the laboratory-scale synthesis.

Materials:

2-Naphthol

Bromine

Glacial Acetic Acid

Tin(II) chloride

Hydrochloric acid

N,N-Dimethylformamide (DMF)

Grignard Reagent precursors (e.g., Magnesium turnings, an appropriate alkyl halide)

Anhydrous Ether or Tetrahydrofuran (THF)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)
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Step-by-Step Methodology:

Bromination of 2-Naphthol: Dissolve 2-naphthol in glacial acetic acid. Slowly add a solution

of bromine in acetic acid while maintaining the temperature.[2][3] The reaction progress

should be monitored by Thin Layer Chromatography (TLC).

Reduction to 6-Bromo-2-naphthol: The intermediate from the bromination step is then

reduced. A common method involves the use of tin and hydrochloric acid.[2][4][5]

Formation of the Grignard Reagent: The resulting 6-Bromo-2-naphthol is protected, and then

reacted with magnesium in an anhydrous ether or THF to form the Grignard reagent.[6]

Formylation: The Grignard reagent is then reacted with N,N-dimethylformamide (DMF) to

introduce the aldehyde group.[6]

Work-up and Purification: The reaction is quenched, and the crude product is extracted.

Purification is typically achieved by column chromatography on silica gel.

Experimental Workflow Diagram:

Synthesis Pathway Purification

2-Naphthol Bromination
(Br₂, Acetic Acid)

Reduction
(Sn, HCl)
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Formylation
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& Extraction Column Chromatography Spectroscopic
Characterization
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Caption: Synthetic workflow for 6-Bromo-2-naphthaldehyde.

Section 3: Applications in Scientific Research
6-Bromo-2-naphthaldehyde is a versatile building block with significant applications in various

fields of chemical research.

Pharmaceutical Synthesis: It serves as a crucial intermediate in the creation of various

pharmaceutical agents, including potential anti-cancer drugs.[1]
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Organic Electronics: This compound is utilized in the fabrication of organic light-emitting

diodes (OLEDs), contributing to advancements in display technologies.[1]

Fluorescent Probes: It is employed in the development of fluorescent probes for biological

imaging, enabling the visualization of cellular processes.[1][7]

Material Science: It plays a role in the development of new materials, such as polymers with

enhanced thermal stability and conductivity.[1]

Logical Relationship of Applications:

Fields of Application

Specific Outcomes

6-Bromo-2-naphthaldehyde

Pharmaceuticals Organic Electronics (OLEDs) Fluorescent Probes Material Science

Anti-cancer Agents Advanced Displays Biological Imaging High-Performance Polymers

Click to download full resolution via product page

Caption: Applications derived from 6-Bromo-2-naphthaldehyde.

Section 4: Spectroscopic Characterization
Accurate structural confirmation is paramount. The following outlines the expected

spectroscopic signatures for 6-Bromo-2-naphthaldehyde.

¹H NMR Spectroscopy: The proton NMR spectrum will exhibit characteristic signals for the

aromatic protons on the naphthalene ring, with their chemical shifts and splitting patterns

influenced by the electron-withdrawing aldehyde group and the bromine atom. A distinct

singlet for the aldehydic proton will be observed downfield.
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¹³C NMR Spectroscopy: The carbon NMR spectrum will show signals for all eleven carbon

atoms, with the carbonyl carbon of the aldehyde appearing at a characteristic downfield

chemical shift.

Infrared (IR) Spectroscopy: The IR spectrum will display a strong absorption band for the

carbonyl (C=O) stretch of the aldehyde.[8] Characteristic peaks for the aromatic C-H and

C=C stretching vibrations will also be present.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+). The

presence of bromine will be indicated by a characteristic M+2 peak of nearly equal intensity

due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[9] Common fragmentation

patterns include the loss of the formyl radical (CHO).[8]

Section 5: Safety and Handling
Proper handling of 6-Bromo-2-naphthaldehyde is essential for laboratory safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[10][11]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[10][11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]

In case of Exposure:

Skin Contact: Wash off with soap and plenty of water.[10][13]

Eye Contact: Rinse cautiously with water for several minutes.[10][13]

Inhalation: Move the person into fresh air.[10][13]

Ingestion: Rinse mouth with water and seek medical attention.[10]

This compound is classified as causing skin and serious eye irritation.[10][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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